Cas no 638-32-4 (Succinamic acid)

Succinamic acid (C4H7NO3) is a dicarboxylic acid derivative with a molecular structure combining succinic acid and amide functional groups. This white crystalline solid exhibits solubility in water and polar organic solvents, making it suitable for applications in organic synthesis and pharmaceutical intermediates. Its bifunctional nature allows for reactivity as both a carboxylic acid and an amide, enabling use in peptide coupling, polymer modification, and coordination chemistry. Succinamic acid serves as a precursor for synthesizing heterocyclic compounds and metal-organic frameworks (MOFs). With a melting point of approximately 155–158°C, it offers stability under standard conditions. Its balanced hydrophilicity and structural versatility make it valuable in research and industrial chemistry.
Succinamic acid structure
Succinamic acid structure
Product Name:Succinamic acid
CAS No:638-32-4
MF:C4H7NO3
MW:117.103281259537
MDL:MFCD00008041
CID:82885
PubChem ID:12522
Update Time:2025-10-12

Succinamic acid Chemical and Physical Properties

Names and Identifiers

    • Succinamic acid
    • Butanedioic acid monoamide
    • 4-amino-4-oxobutanoic acid
    • SY157639
    • Butanoic acid, 4-amino-4-oxo-
    • EINECS 211-331-7
    • AKOS002845455
    • BS-23841
    • DTXSID70213241
    • NSC78416
    • UNII-W1VBK275PQ
    • SUCCINAMICACID
    • NS00035584
    • succinic acid monoamide
    • EN300-178515
    • MFCD00008041
    • SCHEMBL36056
    • NSC-78416
    • W1VBK275PQ
    • H12054
    • 4-Amino-4-oxobutanoic acid #
    • Succinamic acid, 97%
    • NSC 78416
    • 3-carbamoylpropanoic acid
    • Q27122053
    • CS-0094544
    • CHEBI:50398
    • succinamic
    • 638-32-4
    • FT-0632715
    • Succinate monoamide
    • 4-amino-4-oxo-butanoic acid
    • DB-054561
    • DTXCID70135732
    • XH1534
    • MDL： MFCD00008041
    • Inchi： 1S/C4H7NO3/c5-3(6)1-2-4(7)8/h1-2H2,(H2,5,6)(H,7,8)
    • InChI Key： JDVPQXZIJDEHAN-UHFFFAOYSA-N
    • SMILES： OC(CCC(N)=O)=O
    • BRN： 1754021

Computed Properties

  • Exact Mass: 117.04300
  • Monoisotopic Mass: 117.042593
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Tautomer Count: 2
  • XLogP3: -0.8
  • Topological Polar Surface Area: 83.2

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.3886 (rough estimate)
  • Melting Point: 153-156 °C (lit.)
  • Boiling Point: 218.88°C (rough estimate)
  • Flash Point: 208.6°C
  • Refractive Index: 1.4540 (estimate)
  • PSA: 80.39000
  • LogP: 0.03680
  • Solubility: Not determined

Succinamic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38

Succinamic acid Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Succinamic acid Pricemore >>

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Succinamic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:638-32-4)4-Amino-4-oxobutanoic acid
Order Number:LE8085
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:638-32-4)4-Amino-4-oxobutanoic acid
LE8085
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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